Calcium di(naphthalene-1-sulphonate)

• CAS RN: 19544-67-3
• Molecular Formula: C20H14CaO6S2
• Molecular Weight: 454.5 g/mol
• IUPAC Name: calcium;naphthalene-1-sulfonate
• InChI: InChI=1S/2C10H8O3S.Ca/c2*11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10;/h2*1-7H,(H,11,12,13);/q;;+2/p-2
• InChI Key: CKJFPVNRRHVMKZ-UHFFFAOYSA-L
• SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)[O-].C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)[O-].[Ca+2]

Description

Calcium di(naphthalene-1-sulphonate), also known as β-naphthalene sulfonate or β-NS, is a water-soluble, anionic surfactant that has been widely used in various scientific research applications. It is a versatile compound that has been shown to have numerous biochemical and physiological effects, making it a valuable tool in a range of laboratory experiments.

Mechanism of Action

The mechanism of action of calcium di(naphthalene-1-sulphonate) is primarily based on its ability to interact with hydrophobic surfaces and reduce surface tension. This allows it to function as a surfactant, emulsifier, and dispersant. In addition, it has been shown to have a chelating effect on metal ions, which makes it useful in various analytical techniques.
Biochemical and Physiological Effects:
Calcium di(naphthalene-1-sulphonate) has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as phospholipase A2, which is involved in the inflammatory response. It has also been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of calcium di(naphthalene-1-sulphonate) is its versatility. It can be used in a wide range of laboratory experiments and has been shown to be effective in various applications. However, it does have some limitations. For example, it can be toxic to certain cell types at high concentrations and may interfere with certain assays.

Future Directions

There are several future directions for research involving calcium di(naphthalene-1-sulphonate). One area of interest is its potential as a drug delivery agent. It has been shown to be effective in the preparation of nanoparticles, which could be used to deliver drugs to specific targets in the body. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields, such as materials science and nanotechnology.
In conclusion, calcium di(naphthalene-1-sulphonate) is a versatile compound that has numerous applications in scientific research. Its ability to function as a surfactant, emulsifier, and dispersant, as well as its chelating effect on metal ions, make it a valuable tool in a range of laboratory experiments. While it does have some limitations, its potential as a drug delivery agent and its various other applications make it an area of interest for future research.

Synthesis Methods

Calcium di(naphthalene-1-sulphonate) is typically synthesized through the reaction of naphthalene-1-sulfonyl chloride with calcium hydroxide. The resulting product is a white, crystalline powder that is highly soluble in water.

Scientific Research Applications

Calcium di(naphthalene-1-sulphonate) has been used in a variety of scientific research applications, including as a dispersant, emulsifier, and stabilizer. It has also been used as a surfactant in the preparation of nanoparticles, as well as in the synthesis of metal-organic frameworks.